Cas no 2137594-95-5 (2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol)

2-Methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4-triazolo[1,5-a]pyrimidin-5-ol is a heterocyclic compound featuring a fused triazolopyrimidine core with methoxy and pyrazole substituents. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both electron-donating (methoxy) and electron-withdrawing (pyrazole) groups enhances its reactivity in selective functionalization reactions. Its stability under standard conditions and solubility in common organic solvents facilitate its use in synthetic applications. The compound’s rigid scaffold is particularly suited for the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to engage in hydrogen bonding and π-stacking interactions.
2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol structure
2137594-95-5 structure
Product Name:2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol
CAS No:2137594-95-5
MF:C10H10N6O2
MW:246.225400447845
CID:5907090
PubChem ID:165474661
Update Time:2025-05-22

2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol
    • 2137594-95-5
    • EN300-1128499
    • 2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-ol
    • Inchi: 1S/C10H10N6O2/c1-15-6(3-4-11-15)7-5-8(17)12-9-13-10(18-2)14-16(7)9/h3-5H,1-2H3,(H,12,13,14,17)
    • InChI Key: JPHZTLJPYAHPLC-UHFFFAOYSA-N
    • SMILES: O(C)C1N=C2NC(C=C(C3=CC=NN3C)N2N=1)=O

Computed Properties

  • Exact Mass: 246.08652358g/mol
  • Monoisotopic Mass: 246.08652358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 86.9Ų

2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol Pricemore >>

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2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol Related Literature

Additional information on 2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol

Comprehensive Overview of 2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol (CAS No. 2137594-95-5)

2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol (CAS No. 2137594-95-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the triazolopyrimidine class, which is known for its diverse applications in drug discovery and crop protection. Researchers are particularly interested in its molecular interactions and potential as a kinase inhibitor or antimicrobial agent.

The chemical structure of 2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol combines a triazolopyrimidine core with a methoxy group and a methylpyrazole substituent, which contributes to its distinctive properties. Recent studies have explored its solubility, stability, and reactivity under various conditions, making it a promising candidate for further development. Its CAS number 2137594-95-5 is frequently searched in scientific databases, reflecting the growing interest in this compound.

One of the key areas of interest for 2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol is its potential role in cancer therapy. With the increasing focus on targeted therapies, researchers are investigating its ability to modulate specific signaling pathways. Additionally, its agrochemical applications are being explored, particularly in the development of novel pesticides and herbicides, addressing the global demand for sustainable crop protection solutions.

The synthesis of 2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol involves multi-step organic reactions, often starting from commercially available precursors. Optimizing the yield and purity of this compound is a critical focus for chemists, as it impacts its applicability in further studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its structure.

In the context of drug discovery, 2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol is being evaluated for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for determining its suitability as a lead compound. Furthermore, computational modeling and molecular docking simulations are used to predict its interactions with biological targets, saving time and resources in the early stages of research.

The agrochemical industry is also showing keen interest in CAS 2137594-95-5, particularly for its potential as a plant growth regulator or fungicide. With the rising need for eco-friendly agricultural solutions, this compound’s mode of action and environmental impact are under rigorous investigation. Its compatibility with integrated pest management (IPM) systems is another area of active research.

From a commercial perspective, the demand for 2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol is expected to grow, driven by its dual applications in pharmaceuticals and agriculture. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial researchers. Its CAS registry number 2137594-95-5 is often referenced in procurement databases, highlighting its relevance in the chemical market.

In summary, 2-methoxy-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol (CAS No. 2137594-95-5) represents a versatile and promising compound with broad applications in medicinal chemistry and agrochemical development. Its unique structural attributes and biological potential make it a subject of ongoing research, with significant implications for future innovations in these fields.

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